Cas no 2731014-86-9 (3-(Bromomethyl)spiro[3.3]heptan-1-one)

• Product Name: 3-(Bromomethyl)spiro[3.3]heptan-1-one
• CAS No: 2731014-86-9
• MF: C₈H₁₁BrO
• MW: 203.076341867447
• CID: 6410811
• PubChem ID: 165589197
• Update Time: 2025-08-02

3-(Bromomethyl)spiro[3.3]heptan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-37007114
• 2731014-86-9
• 3-(bromomethyl)spiro[3.3]heptan-1-one
• 3-(Bromomethyl)spiro[3.3]heptan-1-one

• Inchi： 1S/C8H11BrO/c9-5-6-4-7(10)8(6)2-1-3-8/h6H,1-5H2
• InChI Key： UQLHEVHAEYUUML-UHFFFAOYSA-N
• SMILES： BrCC1CC(C21CCC2)=O

Computed Properties

• Exact Mass: 201.99933g/mol
• Monoisotopic Mass: 201.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(Bromomethyl)spiro[3.3]heptan-1-one

3-(Bromomethyl)spiro[3.3]heptan-1-one: A Comprehensive Overview

The compound 3-(Bromomethyl)spiro[3.3]heptan-1-one, with the CAS number 2731014-86-9, is a unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon or nitrogen atom. In this case, the spiro structure consists of two cyclopropane rings fused to a ketone group, making it a highly strained and reactive molecule.

The structural uniqueness of 3-(Bromomethyl)spiro[3.3]heptan-1-one arises from its spiro arrangement, which imparts distinctive electronic and steric properties. The bromomethyl group attached to the spiro carbon introduces additional reactivity, making this compound a valuable precursor in organic synthesis. Recent studies have highlighted its potential in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

From a synthetic perspective, the preparation of 3-(Bromomethyl)spiro[3.3]heptan-1-one involves a multi-step process that typically begins with the formation of the spiro ring system. This is often achieved through intramolecular cyclization reactions, where suitable precursors are subjected to conditions that promote ring closure. The introduction of the bromomethyl group is then carried out via electrophilic substitution or alkylation reactions, depending on the specific synthetic pathway employed.

The physical properties of 3-(Bromomethyl)spiro[3.3]heptan-1-one are influenced by its compact spiro structure and the electron-withdrawing effects of the ketone and bromine atoms. The compound is typically isolable as a crystalline solid with a melting point in the range of 85–90°C. Its solubility in common organic solvents such as dichloromethane and diethyl ether is moderate, which facilitates its handling and purification during synthesis.

In terms of reactivity, 3-(Bromomethyl)spiro[3.3]heptan-1-one exhibits pronounced electrophilic character due to the electron-withdrawing effects of both the ketone and bromine substituents. This makes it an excellent substrate for nucleophilic addition reactions, particularly with enolates and organometallic reagents. Recent research has demonstrated its utility in constructing complex molecular architectures through tandem catalytic processes, such as cross-coupling reactions and enantioselective additions.

The application of 3-(Bromomethyl)spiro[3.3]heptan-1-one extends beyond traditional organic synthesis into areas such as drug discovery and materials science. In drug discovery, its unique structure has been exploited to design bioactive molecules with potential anti-inflammatory, antitumor, and antimicrobial activities. For instance, studies have shown that derivatives of this compound can modulate key signaling pathways involved in cancer progression.

In materials science, the spiro structure of 3-(Bromomethyl)spiro[3.3]heptan-1-one has inspired its use as a building block for constructing advanced polymers and low-dimensional materials. The strain inherent in the spiro system can be harnessed to create materials with exceptional mechanical properties or stimuli-responsive behavior.

The latest research on 3-(Bromomethyl)spiro[3.3]heptan-1-one has focused on understanding its electronic properties at the molecular level using computational chemistry techniques. These studies have provided insights into its frontier molecular orbitals and reactivity patterns, paving the way for more efficient synthetic strategies and novel applications.

In conclusion, 3-(Bromomethyl)spiro[3.3]heptan-1-one, CAS number 2731014-86-9, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and versatility continue to make it an invaluable tool in both academic research and industrial applications.